Cas no 438028-30-9 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide)
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-(dipropylsulfamoyl)benzamide
- Oprea1_397774
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-(N,N-dipropylsulfamoyl)benzamide
- N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}-4-(DIPROPYLSULFAMOYL)BENZAMIDE
- F1015-0294
- UPCMLD0ENAT0505-1277:001
- AKOS001031273
- 438028-30-9
- Z56800832
-
- Inchi: 1S/C23H29N3O3S2/c1-3-14-26(15-4-2)31(28,29)18-12-10-17(11-13-18)22(27)25-23-20(16-24)19-8-6-5-7-9-21(19)30-23/h10-13H,3-9,14-15H2,1-2H3,(H,25,27)
- InChI Key: MGPRUQLPBLKEPB-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C2=C1CCCCC2)NC(C1C=CC(=CC=1)S(N(CCC)CCC)(=O)=O)=O
Computed Properties
- Exact Mass: 459.16503414g/mol
- Monoisotopic Mass: 459.16503414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 127Ų
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1015-0294-2μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 2μmol |
$57.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-5μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 5μmol |
$63.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-10μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 10μmol |
$69.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-20μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 20μmol |
$79.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-1mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 1mg |
$54.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-2mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 2mg |
$59.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-3mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 3mg |
$63.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-4mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 4mg |
$66.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-5mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 5mg |
$69.0 | 2023-08-16 | |
| Life Chemicals | F1015-0294-10mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(dipropylsulfamoyl)benzamide |
438028-30-9 | 90%+ | 10mg |
$79.0 | 2023-08-16 |
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide (CAS No. 438028-30-9): An Overview
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide (CAS No. 438028-30-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structural framework that includes a cycloheptabthiophene moiety and a dipropylsulfamoyl group. The combination of these functional groups endows the compound with a range of interesting properties that make it a subject of extensive research.
The cycloheptabthiophene core is a seven-membered ring containing sulfur atoms, which imparts significant electronic and optical properties to the molecule. This structural feature is particularly relevant in the context of organic electronics and photovoltaic materials. Recent studies have shown that compounds containing this moiety exhibit high electron mobility and excellent photostability, making them promising candidates for use in organic solar cells and other optoelectronic devices.
The dipropylsulfamoyl group, on the other hand, is known for its biological activity. Sulfonamides are a well-established class of compounds with a wide range of pharmacological applications, including antibacterial, antifungal, and anti-inflammatory properties. The presence of this group in N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide suggests potential therapeutic applications. Preliminary studies have indicated that this compound may have selective inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in drug discovery.
In addition to its potential biological activity, the compound's unique structure also makes it an interesting subject for synthetic chemistry research. The synthesis of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide involves several challenging steps, including the formation of the cycloheptabthiophene ring and the attachment of the dipropylsulfamoyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, paving the way for its broader application in both academic and industrial settings.
From a materials science perspective, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide has been explored for its potential as a functional material. Its electronic properties make it suitable for use in organic field-effect transistors (OFETs) and other electronic devices. Studies have shown that films or thin layers of this compound exhibit high charge carrier mobility and good environmental stability, which are crucial factors for practical device fabrication.
In the realm of pharmaceutical research, N-{3-cyano-4H,5H,6H,7H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide has been evaluated for its anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, computational studies using molecular dynamics simulations have provided insights into the molecular interactions and binding modes of N-{3-cyano-4H,5H,6H,7H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide with target proteins. These simulations have helped to identify key residues involved in binding and have guided the rational design of more potent analogues with improved pharmacological profiles.
In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide (CAS No. 438028-30-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and diverse functional groups make it an intriguing subject for both fundamental research and applied studies. Ongoing investigations into its electronic properties and biological activity are expected to uncover new applications and further expand its utility in various fields.
438028-30-9 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(dipropylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)